Cas no 126452-01-5 (6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-)
![6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- structure](https://www.kuujia.com/scimg/cas/126452-01-5x300.png)
126452-01-5 structure
Product Name:6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
CAS No:126452-01-5
Molecular Formula:C11H14N4O3
Molecular Weight:250.25386
CID:203229
PubChem ID:135409392
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Properties
Names and Identifiers
-
- 6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel-
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-3H-purin-6-one
- (+-)bis(HOCH2)Cyclobut-H
- 126452-01-5
- 6H-Purin-6-one, 9-[2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, (1a,2b,3a)-(1)-
- SCHEMBL8537379
- (+/-)-Cyclobut-H
- 9-[2,3-Bis(hydroxymethyl)cyclobutyl]-9H-purin-6-ol
- (+/-)-9-[(1.beta.,2.alpha.,3.beta.)-2,3-bis(hydroxymethyl)-1-cyclobutyl]hypoxanthine
- DTXSID10925553
- 6H-Purin-6-one, 9-(2,3-bis(hydroxymethyl)cyclobutyl)-1,9-dihydro-, (1alpha,2beta,3alpha)-(1)-
- (+/-)bis(HOCH2)Cyclobut-H
- (+-)-Cyclobut-H
- (+-)-9-((1beta,2alpha,3beta)-2,3-bis(hydroxymethyl)-1-cyclobutyl)hypoxanthine
- 9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1H-purin-6-one
-
- InChIKey: YPVODBLNEFGBHJ-BWZBUEFSSA-N
- Inchi: InChI=1S/C11H14N4O3/c16-2-6-1-8(7(6)3-17)15-5-14-9-10(15)12-4-13-11(9)18/h4-8,16-17H,1-3H2,(H,12,13,18)/t6-,7-,8-/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2C=NC3C(N=CNC2=3)=O)[C@@H]1CO
Computed Properties
- Exact Mass: 250.10672
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 250.107
- Heavy Atom Count: 18
- Complexity: 375
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.3
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 99.74
- Refractive Index: 1.818
- Boiling Point: 608.1°Cat760mmHg
- Flash Point: 321.6°C
- Density: 1.77
6H-Purin-6-one,9-[(1R,2R,3S)-2,3-bis(hydroxymethyl)cyclobutyl]-1,9-dihydro-, rel- Related Literature
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1. Front cover
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Shital Agrawal,Madhura Kelkar,Abhijit De,A. R. Kulkarni,M. N. Gandhi RSC Adv., 2016,6, 94921-94926
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Mariana Palma,Lorenzo E. Hernández-Castellano,Noemí Castro,Anastasio Arguëllo,Juan Capote,Manolis Matzapetakis Mol. BioSyst., 2016,12, 2094-2107
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José A. Fernández-Salas,Simone Manzini,Lorenzo Piola,Alexandra M. Z. Slawin,Steven P. Nolan Chem. Commun., 2014,50, 6782-6784
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Zhiwei Zhou,Junyou Yang,Qinghui Jiang,Yubo Luo,Dan Zhang,Yangyang Ren,Xu He,Jiwu Xin J. Mater. Chem. A, 2016,4, 13171-13175
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Ran Pang,Shangwei Wang Dalton Trans., 2021,50, 12137-12146
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Bertrand Lo,ChuChun Tai,JiaYaw Chang,ChienHui Wu,BoJung Chen,Tzu-Chen Kuo,Pei-Jung Lian,YongChien Ling Green Chem., 2007,9, 133-138
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Baojiu Chen,Sai Xu,Xiangping Li,Jinsu Zhang,Jiashi Sun,Xiangqing Zhang,Haiping Xia,Ruinian Hua Phys. Chem. Chem. Phys., 2018,20, 15876-15883
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